Cas no 1798541-65-7 (N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1798541-65-7
• MF: C₂₃H₂₀N₆O₃
• MW: 428.44330406189
• CID: 5407437
• Update Time: 2025-10-28

N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-pyridin-4-yltriazole-4-carboxamide
• N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C23H20N6O3/c1-15(30)25-17-7-3-4-8-18(17)26-23(31)21-22(16-11-13-24-14-12-16)29(28-27-21)19-9-5-6-10-20(19)32-2/h3-14H,1-2H3,(H,25,30)(H,26,31)
• InChI Key： UOGLIJXQSQOQNE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)C(C2=CC=NC=C2)=C(C(NC2=CC=CC=C2NC(=O)C)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1798541-65-7)

The compound N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1798541-65-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,3-triazole core linked to pyridine and methoxyphenyl moieties, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, as these areas align with current trends in precision medicine.

One of the most searched questions in the field of medicinal chemistry is: "What are the latest advancements in triazole-based drug development?" This compound addresses this query by showcasing the versatility of 1,2,3-triazole derivatives in modern pharmacology. Its acetamidophenyl and methoxyphenyl substituents enhance its binding affinity to biological targets, a feature often explored in AI-driven drug design platforms. The inclusion of a pyridin-4-yl group further optimizes its pharmacokinetic properties, making it a subject of interest for computational chemistry studies.

From an industrial perspective, the demand for highly functionalized triazoles like this compound is rising due to their role in bioconjugation and click chemistry. These applications are frequently searched in academic and industrial forums, reflecting the growing need for efficient synthetic methodologies. The compound’s carboxamide functionality also positions it as a valuable intermediate in the synthesis of peptide mimetics, a hot topic in biotechnology circles.

Another trending topic in scientific communities is the exploration of multi-target therapeutics. The structural complexity of N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide allows it to interact with multiple biological pathways, a feature highly sought after in neurodegenerative disease research. Its potential to modulate protein-protein interactions (PPIs) is another area of active investigation, as PPIs are considered challenging yet rewarding targets in drug discovery.

In summary, CAS No. 1798541-65-7 represents a cutting-edge example of how heterocyclic chemistry can address contemporary challenges in life sciences. Its relevance to drug discovery, bioconjugation, and multi-target therapeutics ensures its place in ongoing research, making it a compound worth watching in the coming years.